Cas no 158001-04-8 (Ethyl Imidazo1,2-apyridine-6-carboxylate)

Ethyl Imidazo1,2-apyridine-6-carboxylate Properties

Names and Identifiers

• 1-cyclopropyl-6,7-difluoro-4-oxo-1,4-dihydroquinoline-3-carboxylic acid
• Ethyl imidazo[1,2-a]pyridine-6-carboxylate
• IMidazo[1,2-a]pyridine-6-carboxylic acid, ethyl ester
• imidazo[1,2-a]pyridine-6-carboxylic acid ethyl ester
• Ethyl imidazo[1,2-a]piperidine-6-carboxylate
• QPESMSWFRPZADJ-UHFFFAOYSA-N
• 4976AD
• 6-carboethoxyimidazo[1,2-a]pyridine
• 6-carboethoxy imidazo[1,2-a]-pyridine
• AK153394
• ST24047171
• SB33948
• ethyl (imidazo[1,2-a]pyridin-5-yl)carboxylate; 6-carboethoxyimidazo[1,2-a]pyridine;
• MFCD13176746
• AS-9353
• 158001-04-8
• SCHEMBL2251313
• A883461
• AKOS015912261
• ethylimidazo[1,2-a]pyridine-6-carboxylate
• CS-0043130
• ethyl imidazo[1,2-a]pyridine-6-carboxylate
• DB-265215
• Imidazo[1,2-a]pyridine-6-carboxylic acid, ethyl ester
• +Expand

• MDL： MFCD13176746
• InChIKey： QPESMSWFRPZADJ-UHFFFAOYSA-N
• Inchi： 1S/C10H10N2O2/c1-2-14-10(13)8-3-4-9-11-5-6-12(9)7-8/h3-7H,2H2,1H3
• SMILES： O(C([H])([H])C([H])([H])[H])C(C1C([H])=C([H])C2=NC([H])=C([H])N2C=1[H])=O

Computed Properties

• Exact Mass: 265.055
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 3
• Monoisotopic Mass: 265.055
• Heavy Atom Count: 14
• Complexity: 220
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.8
• Topological Polar Surface Area: 43.6

Experimental Properties

• LogP: 1.51100
• PSA: 59.30000
• Refractive Index: 1.655
• Boiling Point: 434.2°C at 760 mmHg
• Flash Point: 216.4°C
• Density: 1.63